![molecular formula C12H22N2O3 B2993752 Tert-butyl 1-oxa-4,8-diazaspiro[4.5]decane-8-carboxylate CAS No. 886360-95-8](/img/structure/B2993752.png)
Tert-butyl 1-oxa-4,8-diazaspiro[4.5]decane-8-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Tert-butyl 1-oxa-4,8-diazaspiro[4.5]decane-8-carboxylate is a chemical compound with the molecular formula C12H22N2O3 . It has a molecular weight of 242.31 . This compound is used for proteomics research .
Molecular Structure Analysis
The InChI code for this compound is 1S/C12H22N2O3/c1-11(2,3)17-10(15)14-7-4-12(5-8-14)13-6-9-16-12/h13H,4-9H2,1-3H3 . This code provides a specific description of the molecule’s structure and can be used to generate a 3D model of the molecule.Physical And Chemical Properties Analysis
This compound is a solid at ambient temperature . The compound should be stored at ambient temperature .Scientific Research Applications
Synthesis and Conformational Analysis
The synthesis of constrained peptide surrogates using spirocyclic compounds, such as tert-butyl 1-oxa-4,8-diazaspiro[4.5]decane-8-carboxylate, has been explored to mimic natural peptide structures. Fernandez et al. (2002) detailed the synthesis of spirolactams as pseudopeptides, which serve as mimetics for Pro-Leu and Gly-Leu dipeptides, contributing significantly to peptide synthesis with potential applications in drug discovery and development (M. Fernandez et al., 2002).
Supramolecular Arrangements
Graus et al. (2010) described the synthesis of cyclohexane-5-spirohydantoin derivatives, including this compound, and analyzed their crystal structures to reveal insights into the molecular and crystal structure relationships. This study highlighted the influence of substituents on supramolecular arrangements, contributing to our understanding of molecular assembly and design (Sara Graus et al., 2010).
Synthetic Pathways and Biological Activity
Moskalenko and Boev (2012) investigated the reactions of tert-butyl 3-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate with N,N-dimethylformamide dimethyl acetal, demonstrating the synthetic versatility of spirocyclic compounds in forming biologically active heterocyclic compounds. This work opens pathways for the synthesis of novel compounds with potential pharmacological applications (A. I. Moskalenko & V. Boev, 2012).
Relative Configuration Assignment
Guerrero-Alvarez et al. (2004) conducted a study on the relative configuration of diazaspirodecanes, oxazaspirodecanes, and dioxaspirodecanes, including derivatives similar to this compound. Their work, utilizing NMR techniques, contributes to our understanding of the stereochemical aspects of spirocyclic compounds, which is crucial for their application in medicinal chemistry and material science (J. Guerrero-Alvarez et al., 2004).
Safety and Hazards
The safety information for Tert-butyl 1-oxa-4,8-diazaspiro[4.5]decane-8-carboxylate includes several hazard statements: H315, H319, and H335 . These indicate that the compound may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary statements include P280 (wear protective gloves/protective clothing/eye protection/face protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
properties
IUPAC Name |
tert-butyl 1-oxa-4,8-diazaspiro[4.5]decane-8-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22N2O3/c1-11(2,3)17-10(15)14-7-4-12(5-8-14)13-6-9-16-12/h13H,4-9H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SSTKSZCFMRRXBA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC2(CC1)NCCO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
886360-95-8 |
Source
|
Record name | tert-butyl 1-oxa-4,8-diazaspiro[4.5]decane-8-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.